Cas no 12153-89-8 (Ferrocene,(methoxymethyl)- (8CI,9CI))

• Product Name: Ferrocene,(methoxymethyl)- (8CI,9CI)
• CAS No: 12153-89-8
• MF: C₁₂H₁₄FeO
• MW: 230.083964824677
• CID: 228810
• Update Time: 2024-01-26

Ferrocene,(methoxymethyl)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,(methoxymethyl)- (8CI,9CI)
• (Methoxymethyl)ferrocene
• iron(2+) cyclopenta-2,4-dienide 2-(methoxymethyl)cyclopenta-2,4-dienide (1:1:1)
• Einecs 235-273-7

• Inchi： 1S/C7H9O.C5H5.Fe/c1-8-6-7-4-2-3-5-7;1-2-4-5-3-1;/h2-5H,6H2,1H3;1-5H;/q2*-1;+2
• InChI Key： LPPAQEHQUNTQNJ-UHFFFAOYSA-N
• SMILES： [Fe+2].O(C([H])([H])[H])C([H])([H])C1=C([H])C([H])=C([H])[C-]1[H].[C-]1([H])C([H])=C([H])C([H])=C1[H]

Computed Properties

• Exact Mass: 226.02846
• Monoisotopic Mass: 230.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Melting Point: 70-71 °C
• Boiling Point: 132°C at 760 mmHg
• Flash Point: 19.6°C
• PSA: 9.23